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Compound of Interest

Compound Name: Uracil mustard

Cat. No.: B1683740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

uracil mustard in various animal models, based on preclinical research. The information is

intended to guide researchers in designing and executing studies involving this alkylating

agent.

Quantitative Data Summary
The following tables summarize the dosages and administration routes of uracil mustard in

different animal models as reported in the literature.

Table 1: Uracil Mustard Dosage and Administration in Mice
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Strain
Route of
Administrat
ion

Dosage
Dosing
Schedule

Purpose Reference

A/J Mice
Intraperitonea

l (i.p.)
Not specified Not specified

Induction of

pulmonary

tumors

[1]

BALB Mice
Intraperitonea

l (i.p.)
0.3 LD50

Single dose 1

hour before

antigen

injection

Study of

antibody

response

[2]

Not specified
Intraperitonea

l (i.p.)

40, 60, and

80 µ g/mouse

Not specified

(toxic doses)

Depression of

antibody

synthesis

[2]

Not specified
Intraperitonea

l (i.p.)
20 µ g/mouse Daily

Depression of

antibody

synthesis

[2]

Not specified
Intraperitonea

l (i.p.)

1/6 to 1/3 of

the

recommende

d human

dose (on a

body surface

area basis)

Weekly, thrice

weekly, or

every 3

weeks for up

to 26 weeks

Carcinogenici

ty studies
[3]

Table 2: Uracil Mustard Dosage and Administration in Rats
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Strain
Route of
Administrat
ion

Dosage
Dosing
Schedule

Purpose Reference

Not specified Oral 0.2 mg/kg
Daily for 5

days

Tumor

therapy
[2]

Not specified Oral 1.0 mg/kg
Twice weekly

for 3 weeks

Tumor

therapy
[2]

Not specified

Oral or

Intraperitonea

l (i.p.)

~0.5 LD50

Single dose 1

to 5 hours

before

antigen

Study of

antibody

synthesis

[2]

Not specified
Intraperitonea

l (i.p.)

0.3 or 0.6

mg/kg

Single dose

on day 12 of

pregnancy

Teratogenicity

study
[3]

Charles River

CD Rats

Intraperitonea

l (i.p.)

0.15 or 0.3

mg/kg

Thrice weekly

for 6 months

Carcinogenici

ty study
[4]

Holtzman

Rats (Walker

carcinosarco

ma bearing)

Not specified 4 mg Single dose

Study of drug

metabolism

and

incorporation

[5]

Experimental Protocols
The following are generalized protocols for the preparation and administration of uracil
mustard in animal models, based on the available literature.

Materials
Uracil Mustard (CAS: 66-75-1)[6]

Vehicle for dissolution/suspension (e.g., sterile saline, propylene glycol)[7]

Sterile syringes and needles (gauge appropriate for the animal and route of administration)

[8]
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Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Animal balance

Appropriate animal restraint devices

Drug Preparation Protocol
Caution: Uracil mustard is a hazardous substance and a potential carcinogen; appropriate

safety precautions should be taken during handling.[4]

Calculate the required amount: Based on the desired dosage (mg/kg) and the weight of the

animals, calculate the total amount of uracil mustard needed.

Weighing: Accurately weigh the calculated amount of uracil mustard powder in a chemical

fume hood.

Dissolution/Suspension:

For intraperitoneal injection, uracil mustard can be dissolved or suspended in a sterile

vehicle. The choice of vehicle should be justified in the experimental design.

For oral administration, uracil mustard can be formulated as a suspension or solution in

an appropriate vehicle for gavage.

Final Concentration: Adjust the volume of the vehicle to achieve the desired final

concentration for accurate dosing.

Sterilization: If required for the administration route (e.g., i.p.), the final solution/suspension

should be sterile. This may involve sterile filtration if the compound is soluble and heat-labile.

Administration Protocols
This route is commonly used for faster absorption into the vasculature.[9]

Animal Restraint: Properly restrain the animal. For mice, this can often be done by a single

person. Rats may require two people.[9]
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Injection Site: The preferred injection site is the lower abdominal quadrant, avoiding the

midline to prevent damage to the bladder and cecum.[8]

Injection Procedure:

Use a sterile syringe and an appropriate gauge needle.

Tilt the animal with its head slightly downwards.

Insert the needle at a 30° angle into the peritoneal cavity.[8]

Aspirate briefly to ensure no blood vessel or organ has been punctured.[8]

Inject the calculated volume of the uracil mustard solution/suspension.

Withdraw the needle and return the animal to its cage.

Post-injection Monitoring: Observe the animal for any immediate adverse reactions.

Oral gavage ensures the delivery of a precise dose.[8][9]

Animal Restraint: Gently but firmly restrain the rat.

Gavage Needle Selection: Use a gavage needle of the appropriate size for the rat. The

needle should be flexible or curved and have a ball tip to prevent injury.[8]

Administration:

Measure the distance from the tip of the rat's nose to the last rib to estimate the length of

tubing to be inserted.

Gently insert the gavage needle into the esophagus. Do not force the needle.

Administer the uracil mustard formulation slowly.

Post-administration Monitoring: Observe the animal for any signs of distress, such as

difficulty breathing.
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Visualizations
Experimental Workflow for Uracil Mustard
Administration

Preparation Administration Post-Administration

Calculate Dose Weigh Uracil Mustard Dissolve/Suspend in Vehicle Restrain Animal Administer Drug Immediate Monitoring Return to Cage Long-term Monitoring Data Collection

Click to download full resolution via product page

Caption: Workflow for Uracil Mustard Administration in Animal Models.

Logical Relationship of Dosing Parameters

Animal Model
(Species, Strain, Weight)

Dosage
(mg/kg or µg/animal)
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(e.g., Tumor Therapy, Toxicity)

Administration Route
(i.p., Oral)

Dosing Schedule
(Daily, Weekly, etc.)

Experimental Endpoint

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1683740?utm_src=pdf-body
https://www.benchchem.com/product/b1683740?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683740?utm_src=pdf-body
https://www.benchchem.com/product/b1683740?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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